ethyl 2-benzyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate

• IUPAC Name: ethyl 2-benzyl-3-(2,4-dichloroanilino)-3-oxopropanoate
• InChI: InChI=1S/C18H17Cl2NO3/c1-2-24-18(23)14(10-12-6-4-3-5-7-12)17(22)21-16-9-8-13(19)11-15(16)20/h3-9,11,14H,2,10H2,1H3,(H,21,22)
• InChI Key: NRWJODMGGSIEPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C18H17Cl2NO3
• Molecular Weight: 366.2 g/mol

Description

Ethyl 2-benzyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as ethyl benzyl malonate or EBOM, and it is a member of the malonate ester family. EBOM has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of EBOM is not fully understood, but it is believed to involve the inhibition of enzymes involved in cellular metabolism. Specifically, EBOM has been shown to inhibit the activity of pyruvate dehydrogenase kinase, an enzyme that regulates the conversion of pyruvate to acetyl-CoA. This inhibition leads to a decrease in cellular energy production, which can ultimately lead to cell death.
Biochemical and Physiological Effects:
EBOM has been shown to have a wide range of biochemical and physiological effects. In addition to its potential anti-cancer properties, EBOM has also been shown to have anti-inflammatory effects. Specifically, EBOM has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EBOM in lab experiments is its ability to selectively target specific enzymes involved in cellular metabolism. This makes it a valuable tool for studying the biochemical pathways involved in cellular metabolism. However, one limitation of using EBOM is its potential toxicity. EBOM has been shown to be toxic to certain cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on EBOM. One area of interest is the development of new drugs based on the structure of EBOM. By modifying the structure of EBOM, researchers may be able to develop more potent and selective inhibitors of specific enzymes involved in cellular metabolism. Another area of interest is the study of the mechanism of action of EBOM. By understanding how EBOM works at the molecular level, researchers may be able to develop new therapies for a variety of diseases. Finally, there is interest in exploring the potential of EBOM as a diagnostic tool for cancer. By using EBOM to selectively target cancer cells, researchers may be able to develop new imaging techniques for the detection of cancer.

Scientific Research Applications

EBOM has been used in a variety of scientific research applications, including drug discovery, chemical biology, and biochemistry. One of the most promising applications of EBOM is in the development of new drugs for the treatment of cancer. EBOM has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for further study in vivo.